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Compound of Interest

Compound Name:
5-Chloro-2-methyl-3-

nitrobenzaldehyde

CAS No.: 1613329-99-9

Cat. No.: B3177416

Get Quote

Application Note: High-Fidelity Synthesis of 4,6-Disubstituted Indoles using 5-Chloro-2-
methyl-3-nitrobenzaldehyde

Executive Summary
This application note details the strategic utilization of 5-Chloro-2-methyl-3-
nitrobenzaldehyde (CAS 1613329-99-9) as a pivotal intermediate in the synthesis of

polysubstituted indole scaffolds.[1][2] Specifically, this compound addresses a long-standing

challenge in medicinal chemistry: accessing the 4-position of the indole ring.[1][2]

While 5- and 6-substituted indoles are readily available via Fischer indole synthesis, 4-

substituted derivatives often require complex, low-yield routes.[1][2] This guide demonstrates a

robust, scalable protocol to convert 5-Chloro-2-methyl-3-nitrobenzaldehyde into 6-

chloroindole-4-carboxaldehyde, a high-value precursor for kinase inhibitors (e.g., Hsp90, CDK)

and antiviral agents.[1][2]
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The utility of 5-Chloro-2-methyl-3-nitrobenzaldehyde lies in its dense functionalization and

specific substitution pattern.[1][2]

Property Specification

CAS Number 1613329-99-9

Formula C₈H₆ClNO₃

Molecular Weight 199.59 g/mol

Appearance Pale yellow to tan crystalline solid

Key Functionality

C1-Aldehyde: Handle for

condensation/protection.C2-Methyl & C3-Nitro:

"Leimgruber-Batcho" motif.C5-Chloro: Handle

for late-stage cross-coupling.[1][2]

Mechanistic Insight: The ortho relationship between the nitro (C3) and methyl (C2) groups

renders the methyl protons significantly acidic.[2] This allows for condensation with formamide

acetals (e.g., DMF-DMA) to form enamines, which cyclize upon reduction to generate the

indole core. Crucially, the aldehyde at C1 translates directly to the C4-position of the resulting

indole, preserving a reactive handle for further drug design.

Strategic Synthesis Workflow
The following pathway outlines the conversion of the starting material to the target 4,6-

disubstituted indole.
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Figure 1: Strategic route for the regioselective synthesis of 6-chloroindole-4-carboxaldehyde.[1]

[2]

Detailed Experimental Protocols
Phase 1: Aldehyde Protection (Recommended)
Rationale: While the Leimgruber-Batcho reaction can proceed with free aldehydes, protecting

the C1-aldehyde as an acetal prevents competitive condensation and polymerization during the

harsh enamine formation step.[1]

Reagents:

5-Chloro-2-methyl-3-nitrobenzaldehyde (10.0 g, 50 mmol)[1][2]

Ethylene glycol (3.4 g, 55 mmol)[1]

p-Toluenesulfonic acid (pTSA) (catalytic, 0.5 g)[1]

Toluene (150 mL)

Protocol:

Setup: Equip a 500 mL round-bottom flask with a Dean-Stark trap and reflux condenser.

Addition: Charge flask with starting material, ethylene glycol, pTSA, and toluene.

Reflux: Heat to reflux (approx. 110°C) with vigorous stirring. Monitor water collection in the

Dean-Stark trap.

Completion: Continue reflux until water evolution ceases (approx. 3-4 hours).

Workup: Cool to RT. Wash with saturated NaHCO₃ (2 x 50 mL) and brine. Dry organic layer

over Na₂SO₄ and concentrate in vacuo.

Yield: Expect >90% yield of the dioxolane intermediate.
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Phase 2 & 3: Leimgruber-Batcho Indole Synthesis
Rationale: This step constructs the pyrrole ring.[2] The use of DMF-DMA introduces the two

carbons necessary for the ring, while the nitro group provides the nitrogen.

Reagents:

Protected Intermediate (from Phase 1) (10.0 g, 41 mmol)[1]

N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (15 mL, 113 mmol)[1]

DMF (anhydrous, 50 mL)

Iron powder (Fe) (325 mesh) or Raney Nickel[1]

Glacial Acetic Acid[1][2][3]

Protocol:

Enamine Formation:

Dissolve the protected intermediate in anhydrous DMF (50 mL).

Add DMF-DMA (3 eq).[1][2]

Heat to 110°C under nitrogen for 12–16 hours. The solution will turn a deep red/purple

color (characteristic of the enamine).[2]

QC Check: TLC should show complete consumption of starting material.[2]

Concentrate under reduced pressure to remove excess DMF-DMA.[1][2]

Reductive Cyclization:

Dissolve the crude red oil in Glacial Acetic Acid (100 mL) and Ethanol (50 mL).

Heat to 80°C.
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Add Iron powder (4 eq) portion-wise over 30 minutes (Exothermic reaction—control

temperature).

Reflux for 2 hours.

Alternative: Hydrogenation using 10% Pd/C at 40 psi is cleaner but carries a risk of de-

chlorination if not monitored strictly.[2] Iron/AcOH is preferred for preserving the aryl

chloride.[2]

Deprotection & Isolation:

The acidic conditions of the cyclization (AcOH/Heat) will typically hydrolyze the acetal

back to the aldehyde in situ. If not, treat the crude mixture with 1N HCl/THF (1:1) at RT for

1 hour.

Filter off iron residues through Celite.[2]

Dilute filtrate with water (300 mL) and extract with Ethyl Acetate (3 x 100 mL).

Purification: Flash chromatography (Hexane/EtOAc gradient).[2]

Target Product Data:

Compound: 6-Chloroindole-4-carboxaldehyde.[1][2]

Expected Yield: 55–65% (over 3 steps).[2]

Validation:

¹H NMR (DMSO-d₆): Distinct indole protons at δ 7.4–7.8 ppm; Aldehyde singlet at δ ~10.2

ppm.[1][2]

LC-MS: [M+H]⁺ = 180.02 (consistent with Cl isotope pattern).[1][2]

Analytical Validation Parameters
To ensure pharmaceutical-grade quality, the following analytical method is recommended for

the intermediate and final product.
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HPLC Method (Reverse Phase):

Column: C18 (Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.[2]

Mobile Phase B: Acetonitrile.[2]

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.[2]

Detection: UV at 254 nm and 280 nm.[2]

Retention Time:

Starting Material (Aldehyde): ~5.2 min.[2]

Target Indole: ~4.8 min (more polar due to NH).[2]

Safety & Handling (E-E-A-T)
Nitro Compounds: The starting material and intermediates are nitro-aromatics.[1][2] While

stable at room temperature, avoid heating dry solids in closed systems due to potential

decomposition energy.[2]

DMF-DMA: Flammable and moisture-sensitive.[1][2] Handle in a fume hood.

Skin/Eye Contact: The aldehyde is a potent irritant (H315, H319).[4] Double-gloving (Nitrile)

and safety goggles are mandatory.[1][2]

Waste Disposal: Segregate halogenated organic waste (due to the Chloro group) from non-

halogenated solvents.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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